Dichloro(difluoro)(pentafluoroethyl)-lambda~5~-phosphane

• CAS No.: 61527-27-3
• Molecular Formula: C2Cl2F7P
• Molecular Weight: 258.89 g/mol
• IUPAC Name: dichloro-difluoro-(1,1,2,2,2-pentafluoroethyl)-λ5-phosphane
• InChI: InChI=1S/C2Cl2F7P/c3-12(4,10,11)2(8,9)1(5,6)7
• InChI Key: AZWIYPZNNSXXEV-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)P(F)(F)(Cl)Cl)(F)(F)F

Description

Dichloro(difluoro)(pentafluoroethyl)-lambda~5~-phosphane is a chemical compound with a unique structure that includes chlorine, fluorine, and phosphorus atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dichloro(difluoro)(pentafluoroethyl)-lambda~5~-phosphane typically involves the reaction of pentafluoroethyl compounds with phosphorus trichloride under controlled conditions. The reaction is carried out in an inert atmosphere to prevent unwanted side reactions. The temperature and pressure conditions are carefully monitored to ensure the desired product is obtained with high purity.

Industrial Production Methods

On an industrial scale, the production of this compound involves similar synthetic routes but with optimized reaction conditions to maximize yield and minimize production costs. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Dichloro(difluoro)(pentafluoroethyl)-lambda~5~-phosphane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state phosphorus compounds.

Reduction: Reduction reactions can convert the compound to lower oxidation state phosphorus compounds.

Substitution: The chlorine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like Grignard reagents and organolithium compounds are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphine oxides, while substitution reactions can produce a variety of organophosphorus compounds.

Scientific Research Applications

Dichloro(difluoro)(pentafluoroethyl)-lambda~5~-phosphane has several scientific research applications:

Chemistry: It is used as a reagent in the synthesis of complex organophosphorus compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which Dichloro(difluoro)(pentafluoroethyl)-lambda~5~-phosphane exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound can form covalent bonds with these targets, leading to changes in their activity and function. The specific pathways involved depend on the context of its application, whether in biological systems or industrial processes.

Comparison with Similar Compounds

Similar Compounds

Dichlorodifluoromethane: A compound with similar halogen atoms but different structure and applications.

Difluoroalkanes: Compounds with fluorine atoms that share some chemical properties with Dichloro(difluoro)(pentafluoroethyl)-lambda~5~-phosphane.

Uniqueness

This compound is unique due to its specific combination of chlorine, fluorine, and phosphorus atoms, which confer distinct chemical reactivity and potential applications. Its ability to undergo various chemical reactions and form stable products makes it valuable in research and industry.